BODIPY FL VH032

• Molecular Formula: C46H62BF2N7O9S
• Molecular Weight: 937.9 g/mol
• InChI: InChI=1S/C46H62BF2N7O9S/c1-30-23-31(2)55-38(30)24-36-12-11-35(56(36)47(55,48)49)13-14-40(58)50-15-16-62-17-18-63-19-20-64-21-22-65-28-41(59)53-43(46(4,5)6)45(61)54-27-37(57)25-39(54)44(60)51-26-33-7-9-34(10-8-33)42-32(3)52-29-66-42/h7-12,23-24,29,37,39,43,57H,13-22,25-28H2,1-6H3,(H,50,58)(H,51,60)(H,53,59)/t37?,39-,43+/m0/s1
• InChIKey: RYFBKCMIPSQUPY-WWGSOYAISA-N

BODIPY FL VH032: VHL E3 Ligase Probe

BODIPY FL VH032 is a novel small-molecule fluorescent probe composed of a von Hippel-Lindau (VHL) E3 ligase ligand (VH032) conjugated to a BODIPY FL fluorophore via a PEG4 linker . It exhibits a high binding affinity for the VHL-ElonginC-ElonginB (VCB) protein complex with a dissociation constant (Kd) of 3.01 nM , . Developed as the first small-molecule-based high-affinity VHL probe [1], BODIPY FL VH032 enables robust, sensitive, and interference-resistant TR-FRET and FP assays for characterizing VHL ligands and developing PROTAC degraders [2], [3].

Workflow VHL ligand screening & PROTAC degrader characterization

Detection Mode TR-FRET & FP assay-compatible fluorescent probe

Target Use High-affinity VCB complex binding probe with reported Kd context

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [3] St. Jude Children's Research Hospital. (2021). Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014). Technology available for licensing. Available at: https://www.stjude.org/research/industry-relations/technologies-available-for-licensing/small-molecule-bodipy-fl-vh032-probe-for-e3-ligase.html. View Source

BODIPY FL VH032 vs. Standard VHL Assays

Generic VHL binding assays using FAM-labeled HIF-1α peptides exhibit substantial limitations including narrow dynamic range [1], susceptibility to compound interference [2], and lower sensitivity for detecting ligands with moderate or weak affinities [3]. The BODIPY FL VH032 TR-FRET assay overcomes these shortcomings by demonstrating a 16.2-fold signal window, stable performance over 90-300 minutes [4], and superior sensitivity capable of detecting ligands with Ki values spanning over 900-fold in potency [5]. Substitution with conventional assays would compromise data quality, reduce screening throughput, and fail to identify weaker but potentially valuable VHL ligands for PROTAC development [6].

BODIPY FL VH032 TR-FRET

+ Reported wide dynamic range and interference-resistant detection

+ May support detection of weak VHL ligands for SAR studies

+ Stable signal window over extended incubation periods

Generic FAM-Peptide FP Assays

- Narrow dynamic range may limit screening sensitivity

- Compound interference risk can reduce data quality

- Weaker VHL ligands may not be reliably detected

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [3] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [4] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [5] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [6] St. Jude Children's Research Hospital. (2021). Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014). Technology available for licensing. Available at: https://www.stjude.org/research/industry-relations/technologies-available-for-licensing/small-molecule-bodipy-fl-vh032-probe-for-e3-ligase.html. View Source

BODIPY FL VH032 Performance Comparison

Sensitivity and Dynamic Range: TR-FRET vs. FP

The BODIPY FL VH032 TR-FRET assay demonstrates a 16.2-fold signal window between DMSO control and VH298 inhibitor control, compared to only 9.91-fold for the BODIPY FL VH032 FP assay [1]. More importantly, the TR-FRET assay quantifies weak VHL ligands such as VH032 amine (Ki = 5.7 µM) that are undetectable in the FP assay due to insufficient inhibition (only 36.6% maximal inhibition at 30 µM) [2]. The TR-FRET format also eliminates compound interference observed in FP assays for ligands like Me-VH032 amine, which disrupts FP signals at ≥370 nM but exhibits no interference in TR-FRET [3].

TR-FRET vs. FP Signal Window

Head-to-head

TR-FRET: 16.2-fold signal window vs. FP: 9.91-fold

Supports higher assay robustness for HTS campaigns

FP assay may miss weak ligands detectable by TR-FRET

Evidence Dimension	Signal fold change (DMSO / VH298 inhibitor)
Target Compound Data	16.2-fold
Comparator Or Baseline	9.91-fold (BODIPY FL VH032 FP assay)
Quantified Difference	1.6-fold improvement
Conditions	TR-FRET: 4 nM probe, 2 nM GST-VCB, 2 nM Tb-anti-GST, 90 min incubation; FP: 10 nM probe, 100 nM GST-VCB, 90 min incubation

Why This Matters

Larger signal window translates directly to higher Z' factors and assay robustness, enabling reliable high-throughput screening with fewer false negatives.

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [3] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source

Signal Stability and HTS Workflow Flexibility

The BODIPY FL VH032 TR-FRET binding assay maintains stable signals over a 210-minute window from 90 to 300 minutes of incubation time, with negative control RTU values of 3858 ± 46 (coefficient of variance 1.2%) and signal fold-change stability of 13.93 ± 0.09 (CV 0.67%) [1]. IC50 values for the positive control VH298 remain consistent across this entire window, averaging 44.31 nM with a CV of 3.95% [2]. This extended stability contrasts with typical fluorescence-based assays that require narrow, tightly controlled incubation times to maintain data consistency [3].

Signal Stability Window

Class-level

Stable from 90 to 300 min (210-min plateau)

Enables flexible batch processing and automated workflows

Typical fluorescence assays may require narrower timing

Evidence Dimension	Assay signal stability window
Target Compound Data	210 minutes (90–300 min incubation)
Comparator Or Baseline	Typical fluorescence assays require ≤30-60 min incubation windows (class-level inference)
Quantified Difference	3-7× longer operational window
Conditions	TR-FRET assay with 4 nM BODIPY FL VH032, 2 nM GST-VCB, 2 nM Tb-anti-GST

Why This Matters

Extended stability decouples plate processing from strict timing constraints, enabling larger batch sizes, automated liquid handling without scheduling conflicts, and reduced assay failure rates in industrial HTS settings.

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [3] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source

Broad Dynamic Range for VHL Ligand Quantification

The BODIPY FL VH032 TR-FRET assay accurately quantifies VHL ligands across a 904-fold range in binding affinity, from MZ1 (Ki = 6.3 nM) to VH032 amine (Ki = 5.7 µM) [1]. In contrast, the BODIPY FL VH032 FP assay fails to determine IC50 or Ki for VH032 amine due to insufficient maximal inhibition (36.6% at 30 µM) [2]. This demonstrates that the TR-FRET format expands the quantifiable ligand space by including weaker binders that would otherwise be missed [3].

Ligand Affinity Quantitation Range

Head-to-head

TR-FRET quantifies ligands from Ki 6.3 nM to 5.7 µM (904-fold range)

Supports fragment-based screening and full SAR profiling

FP assay unable to quantify weakest VHL ligands

Evidence Dimension	Quantifiable ligand affinity range
Target Compound Data	Ki = 6.3 nM to 5.7 µM (904-fold range)
Comparator Or Baseline	FP assay unable to quantify ligands with Ki ≥5.7 µM
Quantified Difference	FP assay loses quantitation for weakest ligands
Conditions	TR-FRET: 4 nM probe, 2 nM GST-VCB, 2 nM Tb-anti-GST, 90 min incubation

Why This Matters

Broader dynamic range captures a more complete structure-activity relationship (SAR) profile during fragment-based screening and PROTAC optimization, preventing loss of valuable chemical matter that may be optimized into potent leads.

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [3] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source

Reduced VHL Protein Consumption

The BODIPY FL VH032 TR-FRET assay operates at 2 nM GST-VCB protein concentration [1], whereas the FAM-HIF-1α peptide (19-mer) FP assay typically requires 100-200 nM VCB protein [2]. This represents a 50- to 100-fold reduction in protein consumption per assay point [3]. The high affinity (Kd = 3.01 nM) of BODIPY FL VH032 enables this economy without compromising signal quality or assay robustness .

VCB Protein Consumption

Cross-study

2 nM GST-VCB required vs. 100–200 nM for FAM-peptide FP

Reported 50–100-fold reduction may lower screening costs

Protein economy context requires lab-specific validation

Evidence Dimension	VHL protein concentration required
Target Compound Data	2 nM GST-VCB
Comparator Or Baseline	100-200 nM VCB (FAM-HIF-1α peptide FP assay)
Quantified Difference	50- to 100-fold reduction
Conditions	BODIPY FL VH032 TR-FRET assay conditions: 4 nM probe, 2 nM Tb-anti-GST

Why This Matters

Substantial reduction in protein consumption directly lowers operational costs for large-scale screening campaigns and conserves limited protein supplies, improving overall screening economics and sustainability.

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] Buckley, D. L., et al. (2012). Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society, 134(10), 4465–4468. doi:10.1021/ja209924v. View Source
• [3] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source

BODIPY FL VH032 Applications

High-Throughput VHL Ligand Screening

BODIPY FL VH032 is ideally suited for high-throughput screening campaigns aiming to identify novel VHL-binding small molecules for PROTAC development. The assay's 16.2-fold signal window, 210-minute stability plateau, and 904-fold dynamic range enable robust, automated screening with minimal plate-to-plate variability and low false-negative rates [1].

Fragment-Based VHL Ligand SAR Optimization

The TR-FRET format quantifies weak VHL binders (Ki up to 5.7 µM) that fail to reach detectable inhibition levels in FP assays [1]. This capability supports fragment-based drug discovery and early-stage SAR where weak initial hits must be reliably tracked through iterative chemical optimization [2].

Interference-Free Screening of Compound Libraries

The time-resolved FRET detection eliminates compound interference that plagues FP assays, as demonstrated with Me-VH032 amine, which disrupts FP signals at ≥370 nM but shows no interference in TR-FRET [1]. This property is critical for screening diverse chemical libraries where auto-fluorescent or quenching compounds are common [2].

Cost-Effective Large-Scale VHL Binding Assays

The 50- to 100-fold reduction in VHL protein consumption (2 nM vs. 100-200 nM) significantly lowers reagent costs for large screening campaigns [1]. Combined with the assay's extended stability that accommodates flexible batch processing, BODIPY FL VH032 offers superior operational economics for core facilities and contract research organizations [2].

Application

Selection Property

Validation Focus

VHL ligand high-throughput screening

Signal window and stability plateau

Z' factor and plate-to-plate variability review

Fragment-based VHL ligand SAR

Weak binder detection capability

Ki quantitation range and hit tracking consistency

Interference-prone library screening

TR-FRET interference resistance

Compound quenching and autofluorescence review

Large-scale VHL binding assays

Protein consumption economy

Reagent cost and protein supply sustainability

• [1] Lin, W., et al. (2020). Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay. ACS Omega, 6(1), 680–695. doi:10.1021/acsomega.0c05221. View Source
• [2] St. Jude Children's Research Hospital. (2021). Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014). Technology available for licensing. Available at: https://www.stjude.org/research/industry-relations/technologies-available-for-licensing/small-molecule-bodipy-fl-vh032-probe-for-e3-ligase.html. View Source